Cas no 71378-51-3 (3,4-Diethylisoxazol-5-amine)

• Product Name: 3,4-Diethylisoxazol-5-amine
• CAS No: 71378-51-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 976319
• PubChem ID: 26722565
• Update Time: 2025-05-24

3,4-Diethylisoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diethylisoxazol-5-amine
• 3,4-diethyl-1,2-oxazol-5-amine
• 71378-51-3
• AKOS009862179
• CHEMBRDG-BB 4015328
• DTXSID40650280
• DB-203944

• MDL： MFCD08059970
• Inchi： 1S/C7H12N2O/c1-3-5-6(4-2)9-10-7(5)8/h3-4,8H2,1-2H3
• InChI Key： UVZVKESDPCGFHR-UHFFFAOYSA-N
• SMILES： O1C(=C(CC)C(CC)=N1)N

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.051
• Boiling Point: 255.8°C at 760 mmHg
• Flash Point: 108.5°C
• Refractive Index: 1.511
• PSA: 52.05000
• LogP: 1.96280

Additional information on 3,4-Diethylisoxazol-5-amine

3,4-Diethylisoxazol-5-amine (CAS No. 71378-51-3): A Comprehensive Overview

The compound 3,4-Diethylisoxazol-5-amine, also referred to by its CAS registry number 71378-51-3, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the isoxazole family, a class of five-membered rings containing one oxygen and one nitrogen atom. The isoxazole core is a well-known scaffold in drug discovery due to its versatility and ability to engage in various biological interactions.

Isoxazoles are widely studied for their potential as pharmacophores in medicinal chemistry. The 5-amino substitution pattern in 3,4-Diethylisoxazol-5-amine introduces unique electronic and steric properties, making it a valuable compound for exploring bioactivity. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to various protein targets, further enhancing their utility in drug design.

One of the most intriguing aspects of 3,4-Diethylisoxazol-5-amine is its role as a building block in the synthesis of more complex molecules. Its structure allows for easy functionalization at the ethyl groups or the amino position, enabling chemists to tailor its properties for specific applications. For instance, substituting one or both ethyl groups with other alkyl chains or functional groups can significantly alter the compound's solubility, permeability, and bioavailability.

Recent studies have highlighted the potential of isoxazole derivatives, including 3,4-Diethylisoxazol-5-amine, as inhibitors of enzyme targets associated with neurodegenerative diseases. By leveraging molecular docking techniques and virtual screening, researchers have identified promising leads that warrant further experimental validation. These findings underscore the importance of continued research into the biological activities of this compound class.

In addition to its therapeutic potential, 3,4-Diethylisoxazol-5-amine has been explored for its role in agrochemical applications. Its ability to modulate plant growth regulators has led to investigations into its use as a herbicide or plant growth enhancer. Field trials conducted under controlled conditions have demonstrated encouraging results, though further studies are required to assess its environmental impact and efficacy under diverse agricultural settings.

The synthesis of 3,4-Diethylisoxazol-5-amine typically involves multi-step processes that combine nucleophilic aromatic substitution and cyclization reactions. Recent optimizations in synthetic protocols have improved yields and reduced reaction times, making this compound more accessible for large-scale production. Such advancements are critical for bridging the gap between laboratory discoveries and real-world applications.

From a structural standpoint, the diethyl substitution at positions 3 and 4 confers rigidity to the molecule while maintaining sufficient flexibility for interactions with biological targets. Computational studies have revealed that these substituents play a crucial role in stabilizing key interactions within enzyme active sites or receptor binding pockets.

Moreover, the presence of an amino group at position 5 introduces additional functional versatility. This group can act as a hydrogen bond donor or acceptor depending on the chemical environment, enhancing the compound's ability to engage in specific molecular interactions. Such properties are highly desirable in drug design where precise control over binding affinities is essential.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on leveraging 3,4-Diethylisoxazol-5-amine as a lead compound for developing novel therapeutics. By integrating insights from structural biology, medicinal chemistry, and pharmacokinetics, researchers aim to unlock new possibilities for treating complex diseases such as cancer and inflammatory disorders.

In conclusion, 3,4-Diethylisoxazol-5-amine (CAS No. 71378-51-3) stands out as a versatile and promising compound with applications spanning drug discovery, agrochemicals, and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration across multiple disciplines. As research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly important role in advancing scientific innovation.